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Compound of Interest

Compound Name: Avobenzone-d3

Cat. No.: B15544284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Avobenzone-d3, a deuterated analog of

the widely used UVA filter, Avobenzone. This document outlines its chemical properties, and

discusses the endocrine-disrupting signaling pathway of its parent compound, Avobenzone.

Core Data Presentation
For ease of reference, the key quantitative data for Avobenzone-d3 is summarized in the table

below.

Property Value Source(s)

CAS Number 2518100-58-6 [1][2][3]

Molecular Formula C₂₀H₁₉D₃O₃ [1][2]

Molecular Weight 313.41 g/mol

Mechanism of Action and Applications
Avobenzone is a dibenzoylmethane derivative renowned for its ability to absorb a wide

spectrum of UVA radiation, making it a critical component in broad-spectrum sunscreens. Its

mechanism of action involves the absorption of UV photons, which excites the molecule to a

higher energy state. This energy is then dissipated as heat as the molecule returns to its
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ground state, thereby preventing the UV radiation from penetrating the skin and causing

cellular damage.

Avobenzone-d3, as a stable isotope-labeled version of Avobenzone, serves as an invaluable

internal standard for the quantification of Avobenzone in various matrices using techniques

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS). The deuterium labeling provides a distinct mass signature, allowing for

precise and accurate measurement of the non-labeled analyte.

Endocrine Disruption Signaling Pathway
Recent studies have identified Avobenzone as a potential endocrine disruptor. Research in

zebrafish larvae has shown that exposure to Avobenzone can interfere with the thyroid

endocrine system. The proposed mechanism involves the disruption of the hypothalamus-

pituitary-thyroid (HPT) axis. Specifically, Avobenzone exposure has been linked to a significant

decrease in thyroxine (T4) levels, which in turn triggers a feedback loop leading to the

upregulation of genes such as trh, tshβ, and tshr in the hypothalamus and pituitary gland in an

attempt to restore hormonal balance. Furthermore, an increase in the ratio of triiodothyronine

(T3) to T4, supported by an increase in the deio2 gene level, suggests an alteration in thyroid

hormone metabolism. These findings indicate that Avobenzone can affect thyroid hormone

receptors and the feedback mechanisms of the HPT axis.
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Caption: Signaling pathway of Avobenzone-induced endocrine disruption.

Experimental Protocols
While a specific, detailed synthesis protocol for Avobenzone-d3 is not readily available in the

public domain, the general synthesis of Avobenzone involves a Claisen condensation reaction

between a methyl ester of 4-tert-butylbenzoic acid and 4-methoxyacetophenone in the

presence of a strong base like sodium amide. The deuterated starting material, likely a

deuterated version of 4-methoxyacetophenone, would be used to introduce the deuterium

labels.

For the quantification of Avobenzone in commercial products, a validated High-Performance

Liquid Chromatography (HPLC) method is commonly employed. A typical experimental setup is
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as follows:

HPLC Method for Avobenzone Quantification

Column: C₁₈ column

Mobile Phase: Methanol:Water (e.g., 93:7, v/v)

Flow Rate: 1.0 mL/min

Detection Wavelength: 320 nm

Internal Standard: Avobenzone-d3

This method has demonstrated excellent linearity, sensitivity, selectivity, precision, and

accuracy for the simultaneous determination of Avobenzone and other UV filters in sunscreen

formulations.
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Experimental Workflow
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Caption: Workflow for Avobenzone quantification using Avobenzone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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